Cas no 2137856-25-6 (Ethyl 5-methyl-2-(3-methyl-2-oxobutyl)-3-oxohexanoate)

• Product Name: Ethyl 5-methyl-2-(3-methyl-2-oxobutyl)-3-oxohexanoate
• CAS No: 2137856-25-6
• MF: C₁₄H₂₄O₄
• MW: 256.337965011597
• CID: 5758306
• PubChem ID: 165960801
• Update Time: 2025-05-22

Ethyl 5-methyl-2-(3-methyl-2-oxobutyl)-3-oxohexanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1105069
• ethyl 5-methyl-2-(3-methyl-2-oxobutyl)-3-oxohexanoate
• 2137856-25-6
• Ethyl 5-methyl-2-(3-methyl-2-oxobutyl)-3-oxohexanoate

• Inchi： 1S/C14H24O4/c1-6-18-14(17)11(8-12(15)10(4)5)13(16)7-9(2)3/h9-11H,6-8H2,1-5H3
• InChI Key： KYRNZMZEKXYBCX-UHFFFAOYSA-N
• SMILES： O=C(CC(C)C)C(C(=O)OCC)CC(C(C)C)=O

Computed Properties

• Exact Mass: 256.16745924g/mol
• Monoisotopic Mass: 256.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 60.4Ų

Additional information on Ethyl 5-methyl-2-(3-methyl-2-oxobutyl)-3-oxohexanoate

Recent Advances in the Study of Ethyl 5-methyl-2-(3-methyl-2-oxobutyl)-3-oxohexanoate (CAS: 2137856-25-6)

Ethyl 5-methyl-2-(3-methyl-2-oxobutyl)-3-oxohexanoate (CAS: 2137856-25-6) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, and potential applications in drug discovery.

The compound's unique structural features, including its keto-ester functionality and branched alkyl chains, make it a versatile building block for the construction of complex molecular architectures. Recent synthetic methodologies have optimized the production of Ethyl 5-methyl-2-(3-methyl-2-oxobutyl)-3-oxohexanoate, achieving higher yields and purity levels. These advancements are critical for its application in large-scale pharmaceutical manufacturing.

In addition to its synthetic utility, recent pharmacological studies have explored the bioactivity of Ethyl 5-methyl-2-(3-methyl-2-oxobutyl)-3-oxohexanoate and its derivatives. Preliminary in vitro assays suggest that this compound may exhibit moderate inhibitory effects on certain enzymatic targets, which could be leveraged in the development of new enzyme inhibitors. Further investigations are underway to elucidate its mechanism of action and potential therapeutic applications.

The stability and reactivity of Ethyl 5-methyl-2-(3-methyl-2-oxobutyl)-3-oxohexanoate under various conditions have also been a focus of recent research. Studies have demonstrated that the compound remains stable under standard storage conditions, but its reactivity can be modulated by altering the solvent environment or introducing catalytic agents. These findings are essential for optimizing its use in synthetic chemistry and drug formulation.

Looking ahead, the potential of Ethyl 5-methyl-2-(3-methyl-2-oxobutyl)-3-oxohexanoate in drug discovery appears promising. Its role as a synthetic intermediate, combined with its emerging bioactivity, positions it as a valuable compound for further exploration. Future research should aim to expand the scope of its applications, particularly in the design of new therapeutic agents targeting specific disease pathways.